![molecular formula C21H24FN3O2 B3449848 N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide](/img/structure/B3449848.png)
N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide
Overview
Description
N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound was originally developed as a kinase inhibitor for the treatment of cancer, but recent research has shown that it may have other potential uses as well.
Mechanism of Action
N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide 43-9006 works by inhibiting the activity of several kinases, including RAF and VEGFR. This leads to a reduction in the growth and proliferation of cancer cells, as well as a decrease in the formation of new blood vessels that supply nutrients to tumors.
Biochemical and physiological effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits angiogenesis, or the formation of new blood vessels, which is necessary for tumor growth. Additionally, this compound 43-9006 has been shown to have anti-inflammatory effects, which may be useful in the treatment of certain inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide 43-9006 has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied, so there is a large body of literature available on its properties and potential applications. However, there are also some limitations to its use in lab experiments. It can be expensive to produce, and it may have limited solubility in certain solvents, which can make it difficult to work with.
Future Directions
There are several potential future directions for research on N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide 43-9006. One area of interest is the development of new and more effective cancer treatments based on its properties as a kinase inhibitor. Another area of interest is the investigation of its potential use in the treatment of other diseases, such as inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound 43-9006 and its effects on various cell types and tissues.
Scientific Research Applications
N-[4-(4-butyryl-1-piperazinyl)phenyl]-2-fluorobenzamide 43-9006 has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to inhibit the activity of several kinases, including RAF and VEGFR, which are involved in the growth and proliferation of cancer cells. This makes it a promising candidate for the treatment of various types of cancer, including liver, kidney, and thyroid cancer.
properties
IUPAC Name |
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O2/c1-2-5-20(26)25-14-12-24(13-15-25)17-10-8-16(9-11-17)23-21(27)18-6-3-4-7-19(18)22/h3-4,6-11H,2,5,12-15H2,1H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBTSDFGQTVNNEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.